Ethyl 2-(4-isopropylphenyl)thiazole-4-carboxylate

• IUPAC Name: ethyl 2-(4-propan-2-ylphenyl)-1,3-thiazole-4-carboxylate
• InChI: InChI=1S/C15H17NO2S/c1-4-18-15(17)13-9-19-14(16-13)12-7-5-11(6-8-12)10(2)3/h5-10H,4H2,1-3H3
• InChI Key: PKWSEWYDJBUKPT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CSC(=N1)C2=CC=C(C=C2)C(C)C
• Molecular Formula: C15H17NO2S
• DSSTOX Substance ID: DTXSID10677308
• Molecular Weight: 275.4 g/mol
• CAS RN: 886368-07-6

Description

Ethyl 2-(4-isopropylphenyl)thiazole-4-carboxylate is a chemical compound that belongs to the class of organic compounds known as thiazoles, which are heterocyclic compounds with a ring made up of one sulfur atom, one nitrogen atom, and three carbon atoms. The “ethyl” and “isopropylphenyl” groups are substituents on the thiazole ring.

Synthesis Analysis

The synthesis of similar compounds typically involves the reaction of an appropriate 2-aminothiazole with a carboxylic acid or its derivative in the presence of a dehydrating agent. The exact synthesis process for this specific compound might vary and would need to be optimized.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a thiazole ring, which is a five-membered ring with one sulfur atom and one nitrogen atom. The ethyl group would be attached to the carboxylate group, and the isopropylphenyl group would be attached to the 4-position of the thiazole ring.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by the functional groups present in the molecule. The carboxylate ester group could undergo hydrolysis in the presence of a base or an acid to form a carboxylic acid and an alcohol. The thiazole ring might participate in various reactions typical for aromatic heterocycles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. It would likely be a solid at room temperature. The presence of the polar carboxylate group might make it somewhat soluble in polar solvents.

Mechanism of Action

The mechanism of action of this compound is not known as it would depend on its intended use or biological activity, which is not specified. Thiazole derivatives are known to exhibit a wide range of biological activities, including antibacterial, antifungal, and anti-inflammatory effects.

Future Directions

The future research directions for this compound would depend on its biological activity. If it shows promising activity in preliminary studies, it could be further optimized and studied for potential therapeutic applications.